Cas no 879732-07-7 (3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)-)

• Product Name: 3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)-
• CAS No: 879732-07-7
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 6072239
• PubChem ID: 17429094
• Update Time: 2025-10-30

3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)-
• Z146708732
• EN300-26592424
• N-[(furan-2-yl)methyl]-2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}acetamide
• 879732-07-7
• AKOS033368699

• Inchi： 1S/C14H15N3O3S/c1-21-14-11(5-2-6-15-14)13(19)17-9-12(18)16-8-10-4-3-7-20-10/h2-7H,8-9H2,1H3,(H,16,18)(H,17,19)
• InChI Key： YDNUXXLUPBIPPD-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(NCC(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)-

Comprehensive Overview of 3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)- (CAS No. 879732-07-7)

In the realm of organic chemistry and pharmaceutical research, 3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)- (CAS No. 879732-07-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine and furan moieties, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its methylthio functional group, which may contribute to its bioactivity and stability under various conditions.

The synthesis of 3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)- involves multi-step organic reactions, including amidation and alkylation processes. Its molecular structure, featuring a pyridinecarboxamide core linked to a furanylmethyl group, makes it a versatile intermediate in the development of novel compounds. Recent studies highlight its potential as a building block for small-molecule inhibitors, particularly in targeting specific enzymatic pathways. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal side effects.

From an industrial perspective, CAS No. 879732-07-7 is often discussed in the context of high-value chemical intermediates. Its applications extend to agrochemicals and specialty chemicals, where its heterocyclic nature offers advantages in formulation stability. Environmental and safety profiles of this compound are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Innovations in catalytic synthesis and solvent-free reactions are being explored to optimize its production while reducing waste.

In the digital age, queries like "3-Pyridinecarboxamide derivatives in drug discovery" or "CAS 879732-07-7 applications" reflect growing interest among chemists and biotechnologists. The compound's relevance to AI-driven drug design is another hot topic, as machine learning models increasingly predict its interactions with biological targets. Furthermore, its potential role in sustainable chemistry aligns with global efforts to reduce carbon footprints in chemical manufacturing.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing 3-Pyridinecarboxamide, N-[2-[(2-furanylmethyl)amino]-2-oxoethyl]-2-(methylthio)-. Purity and yield optimization remain key challenges, driving demand for advanced chromatographic methods. As the scientific community continues to explore its properties, this compound exemplifies the intersection of traditional synthetic chemistry and cutting-edge research tools.